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Compound of Interest

Compound Name: Methacryloxymethyltrimethylsilane

Cat. No.: B099026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of Methacryloxymethyltrimethylsilane (CAS No. 18269-97-1). It is intended for

researchers and professionals in materials science and chemical synthesis. The document

details the compound's structural characteristics, reactivity, and established applications,

presenting quantitative data in accessible formats and outlining general experimental protocols

for its characterization.

Core Chemical and Physical Properties
Methacryloxymethyltrimethylsilane is an organosilicon compound that features both a

reactive methacrylate group and a stable trimethylsilyl group.[1] This bifunctional nature makes

it a valuable monomer and coupling agent in polymer chemistry and materials science.[1] It

typically appears as a colorless to pale yellow liquid.[1]

Table 1: General and Physical Properties of Methacryloxymethyltrimethylsilane
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Property Value

CAS Number 18269-97-1[1][2]

Molecular Formula C₈H₁₆O₂Si[1][2]

Molecular Weight 172.3 g/mol [2]

Appearance Colorless to pale yellow liquid[1]

Boiling Point 98 °C[2]

Density 0.883 g/mL[2]

Refractive Index 1.4282[2]

| Flash Point | 45 °C[2] |

Table 2: Chemical Identifiers and Safety Information

Identifier/Parameter Details

Synonyms

(Trimethylsilyl)Methyl 2-Methylprop-2-
Enoate, TRIMETHYLSILYLMETHYL
METHACRYLATE[1][2][3]

InChI
InChI=1/C8H16O2Si/c1-7(2)8(9)10-6-

11(3,4)5/h1,6H2,2-5H3[1]

SMILES C=C(C)C(=O)OC--INVALID-LINK--(C)C[1]

Storage Sealed in dry, 2-8°C[2]

Hydrolytic Sensitivity 3: Reacts with aqueous base[2]

| Hazard Statements | H226 (Flammable liquid and vapour), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[2] |
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The unique properties of Methacryloxymethyltrimethylsilane arise from its two distinct

functional moieties: the methacrylate group and the trimethylsilyl group.

Methacrylate Group: This functional group is highly reactive and capable of undergoing free-

radical polymerization.[1] This allows the molecule to be incorporated into a wide range of

polymer chains, forming the backbone of new materials.

Trimethylsilyl Group: The silane component of the molecule imparts several desirable

characteristics. It can improve adhesion to various inorganic and organic substrates,

enhance hydrophobicity (water repellency), and act as a potential site for cross-linking within

polymer matrices, thereby increasing the durability and stability of the final material.[1]

This dual functionality makes it a key component in the formulation of advanced coatings,

adhesives, and sealants, where it enhances durability and resistance to environmental factors.

[1] It is also employed in the synthesis of novel hybrid organic-inorganic composite materials,

improving their mechanical and thermal properties.[1]
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Methacryloxymethyltrimethylsilane Structure

Chemical Properties & Functionality

Primary Applications
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Structure-Function-Application Relationship of the Compound.
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While specific, detailed experimental protocols for methacryloxymethyltrimethylsilane are

proprietary to manufacturers, this section outlines the standard methodologies used for the

synthesis and characterization of similar organosilane compounds.

The synthesis of related silane esters often involves the hydrosilylation of an unsaturated ester

with a silyl hydride, typically in the presence of a platinum catalyst. A generalized workflow for

producing a compound like methacryloxymethyltrimethylsilane would involve:

Reaction Setup: Charging a reactor with an appropriate solvent, an allyl or propargyl

methacrylate precursor, and a platinum catalyst.

Hydrosilylation: The controlled addition of a trimethylsilyl hydride source to the reaction

mixture. The reaction is typically monitored for completion using techniques like Gas

Chromatography (GC) or Thin Layer Chromatography (TLC).

Workup and Purification: Once the reaction is complete, the catalyst is typically filtered or

removed. The crude product is then purified, often through vacuum distillation, to remove

unreacted starting materials and byproducts, yielding the final high-purity product.

General Synthesis & Purification Workflow

1. Reactant Mixing
(Precursor, Catalyst, Solvent)

2. Hydrosilylation
(Addition of Silyl Hydride)

3. Reaction Monitoring
(GC/TLC)

4. Catalyst Removal
(Filtration)

5. Purification
(Vacuum Distillation) Final Product

Click to download full resolution via product page

Generalized Experimental Workflow.

To confirm the identity and purity of methacryloxymethyltrimethylsilane, a suite of

spectroscopic techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: NMR is the primary tool for elucidating the precise molecular structure.
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Methodology: A small, pure sample is dissolved in a deuterated solvent (e.g., CDCl₃)

containing a reference standard like tetramethylsilane (TMS).[4][5] ¹H NMR spectra would

be acquired to identify the chemical shifts and splitting patterns of the different proton

environments (e.g., the vinyl protons of the methacrylate group, the methyl protons, and

the protons on the methylene bridge). ¹³C NMR would confirm the number of unique

carbon environments, and ²⁹Si NMR could be used to analyze the silicon environment.[6]

The integration of the proton signals provides a quantitative ratio of the protons in different

parts of the molecule.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Purpose: FT-IR is used to identify the presence of key functional groups.[8]

Methodology: A drop of the liquid sample is placed on an ATR (Attenuated Total

Reflectance) crystal, or between two salt plates, and an infrared spectrum is recorded. For

methacryloxymethyltrimethylsilane, characteristic absorption bands would be expected

for the C=O stretch of the ester (around 1700-1720 cm⁻¹), the C=C stretch of the alkene

(around 1630 cm⁻¹), and various Si-C and C-H stretching and bending vibrations.[9][10]

Mass Spectrometry (MS):

Purpose: MS is used to determine the molecular weight and can provide information about

the molecule's fragmentation pattern, further confirming its structure.[11]

Methodology: The sample is introduced into the mass spectrometer, where it is ionized.

[11] The resulting molecular ion's mass-to-charge ratio (m/z) is measured, which should

correspond to the molecular weight of the compound (172.3).[2] The fragmentation pattern

can reveal the loss of characteristic fragments, such as a methyl group (loss of 15 amu) or

the trimethylsilyl group.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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